Cas no 2034341-40-5 (N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 2034341-40-5
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 5348906
• Update Time: 2025-05-26

N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-(methylthio)nicotinamide
• N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2-methylsulfanylpyridine-3-carboxamide
• N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C17H15N3O2S/c1-23-17-13(4-2-7-19-17)16(21)20-11-12-6-8-18-14(10-12)15-5-3-9-22-15/h2-10H,11H2,1H3,(H,20,21)
• InChI Key： OYLMVHGXJFWTPC-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1C=CN=C(C2=CC=CO2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 2.2
• Topological Polar Surface Area: 93.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide

Recent Advances in the Study of N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 2034341-40-5)

The compound N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 2034341-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the exploration of this compound's role as a modulator of specific biological targets. Preliminary data suggest that it exhibits high affinity for certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The presence of the furan and pyridine moieties in its structure is believed to contribute to its binding specificity and potency. Researchers have employed advanced computational modeling techniques to predict its interaction with target proteins, providing valuable insights for further optimization.

In addition to its biological activity, significant efforts have been directed toward improving the synthetic accessibility of this compound. A recent publication detailed a novel, high-yield synthesis route that minimizes the use of hazardous reagents and reduces the number of purification steps. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on sustainable chemistry practices in drug development.

Preclinical evaluations of N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide have demonstrated its potential as a therapeutic agent. In vitro studies have shown potent inhibitory effects on cancer cell proliferation, while in vivo models have indicated favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life. These findings underscore the compound's potential for further development as a lead candidate in oncology.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as potential off-target effects and metabolic stability need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research is also exploring the possibility of derivatizing the core structure to enhance its therapeutic index and reduce toxicity.

In conclusion, N-{2-(furan-2-yl)pyridin-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide represents a compelling case study in modern drug discovery. Its unique chemical structure, combined with its promising biological activity, positions it as a valuable tool for both academic research and pharmaceutical development. Future studies will likely focus on expanding its therapeutic applications and addressing the remaining challenges in its development pathway.